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Compound of Interest

Compound Name: Dicirenone

Cat. No.: B108638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicirenone (developmental code name SC-26304) is a synthetic, steroidal

antimineralocorticoid belonging to the spirolactone group.[1] Developed in 1974, it was initially

investigated as a diuretic and antihypertensive agent, although it was never brought to market.

[1] Like other spirolactones such as spironolactone, Dicirenone functions as a competitive

antagonist of the mineralocorticoid receptor (MR), thereby inhibiting the effects of aldosterone.

This technical guide provides an in-depth overview of the physical and chemical properties of

Dicirenone, its mechanism of action, and relevant experimental protocols for its analysis.

Physical and Chemical Properties
Dicirenone is a complex steroidal molecule. While extensive experimental data on its physical

properties are not readily available in public literature, its key chemical identifiers and predicted

properties have been established.

Table 1: Chemical Identification of Dicirenone
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Identifier Value

IUPAC Name

Propan-2-yl

(7R,8R,9S,10R,13S,14S,17R)-10,13-Dimethyl-

3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-

decahydro-1H-cyclopenta[a]phenanthrene-

17,2'-oxolane]-7-carboxylate[1][2]

CAS Number 41020-79-5[1]

Synonyms
SC-26304, 7α-Carboxyisopropylspirolactone,

Dicirenona, Dicirenonum

Molecular Formula C₂₆H₃₆O₅

InChI Key WUVPAYPBMZMHJO-IMNLCBETSA-N

Table 2: Physicochemical Properties of Dicirenone
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Property Value Notes

Molecular Weight 428.57 g/mol

Melting Point Not available
Experimental data not found in

public literature.

Boiling Point 579.346 °C at 760 mmHg Predicted value.

Solubility Not available

Experimental data for solubility

in water and common organic

solvents not found. As a

steroidal lactone, it is expected

to have low aqueous solubility

and be soluble in organic

solvents like chloroform and

benzene, similar to

spironolactone.

pKa Not available

logP (XLogP3) 2.8 Indicates moderate lipophilicity.

Density 1.187 g/cm³ Predicted value.

Mechanism of Action: Mineralocorticoid Receptor
Antagonism
Dicirenone exerts its pharmacological effects by acting as a competitive antagonist at the

mineralocorticoid receptor (MR). The MR is a nuclear receptor that plays a crucial role in

regulating electrolyte and water balance, primarily through its activation by the steroid hormone

aldosterone.

Mineralocorticoid Receptor Signaling Pathway
The canonical signaling pathway of the mineralocorticoid receptor is a well-established

genomic mechanism. In its inactive state, the MR resides in the cytoplasm, complexed with

heat shock proteins (HSPs). Upon binding of an agonist like aldosterone, the receptor

undergoes a conformational change, leading to the dissociation of the HSPs. The activated
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receptor-ligand complex then translocates to the nucleus, where it homodimerizes and binds to

specific DNA sequences known as hormone response elements (HREs) in the promoter

regions of target genes. This binding initiates the recruitment of co-activator proteins and the

general transcription machinery, leading to the transcription of aldosterone-responsive genes.

These genes encode proteins such as the epithelial sodium channel (ENaC) and the Na+/K+-

ATPase pump, which are critical for sodium and water reabsorption in the kidneys.

As an antagonist, Dicirenone binds to the mineralocorticoid receptor but does not induce the

conformational changes necessary for the dissociation of heat shock proteins and subsequent

transcriptional activation. By occupying the receptor's binding site, Dicirenone prevents

aldosterone from binding and initiating the signaling cascade, thereby blocking its physiological

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicirenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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